Cas no 1346707-08-1 (4-Chloro-2-((4-fluorobenzyl)oxy)pyridine)

• Product Name: 4-Chloro-2-((4-fluorobenzyl)oxy)pyridine
• CAS No: 1346707-08-1
• MF: C₁₂H₉ClFNO
• MW: 237.657365560532
• CID: 1034437
• PubChem ID: 71302219
• Update Time: 2025-11-02

4-Chloro-2-((4-fluorobenzyl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-((4-fluorobenzyl)oxy)pyridine
• 4-chloro-2-[(4-fluorophenyl)methoxy]pyridine
• 2-(4-fluorobenzyloxy)-4-chloropyridine
• AK131469
• KB-14905
• KB-241109
• DB-241626
• DTXSID90744567
• 1346707-08-1

• Inchi： 1S/C12H9ClFNO/c13-10-5-6-15-12(7-10)16-8-9-1-3-11(14)4-2-9/h1-7H,8H2
• InChI Key： LAMMQKABQRCVIE-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)OCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 237.0356698g/mol
• Monoisotopic Mass: 237.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Chloro-2-((4-fluorobenzyl)oxy)pyridine

4-Chloro-2-((4-fluorobenzyl)oxy)pyridine (CAS No. 1346707-08-1): A Comprehensive Overview

4-Chloro-2-((4-fluorobenzyl)oxy)pyridine (CAS No. 1346707-08-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated pyridine derivative features a unique molecular structure combining a chloro-substituted pyridine core with a 4-fluorobenzyl ether moiety, making it a valuable intermediate for various synthetic applications.

The compound's molecular formula is C₁₂H₉ClFNO, with a molecular weight of 237.66 g/mol. Its structural features include:

• A pyridine ring substituted at the 2-position with a benzyloxy group

• A 4-fluorobenzyl moiety attached through an ether linkage

• A chloro substituent at the 4-position of the pyridine ring

Recent trends in medicinal chemistry have shown increased interest in fluorinated pyridine derivatives, particularly for their potential in drug discovery. The presence of both fluorine and chlorine atoms in 4-Chloro-2-((4-fluorobenzyl)oxy)pyridine enhances its metabolic stability and binding affinity, making it particularly valuable for pharmaceutical applications.

In the context of current research trends, this compound has been explored for:

• Kinase inhibitor development in cancer research

• Potential applications in central nervous system (CNS) drug discovery

• As a building block for agricultural chemicals with improved environmental profiles

The synthesis of 4-Chloro-2-((4-fluorobenzyl)oxy)pyridine typically involves the reaction of 2-hydroxy-4-chloropyridine with 4-fluorobenzyl bromide under basic conditions. This efficient synthetic route has made the compound increasingly available for research purposes, with purity levels typically exceeding 98% in commercial samples.

From a commercial perspective, the demand for halogenated heterocyclic compounds like 4-Chloro-2-((4-fluorobenzyl)oxy)pyridine has grown steadily. Market analysis shows particular interest from:

• Pharmaceutical companies developing targeted therapies

• Contract research organizations specializing in medicinal chemistry

• Academic institutions studying structure-activity relationships

Quality control for 4-Chloro-2-((4-fluorobenzyl)oxy)pyridine typically involves analytical techniques such as:

• High-performance liquid chromatography (HPLC) for purity assessment

• Nuclear magnetic resonance (NMR) spectroscopy for structural confirmation

• Mass spectrometry for molecular weight verification

Storage recommendations for this compound include protection from light and moisture, typically at temperatures between 2-8°C. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment when working with this material in laboratory settings.

The future outlook for 4-Chloro-2-((4-fluorobenzyl)oxy)pyridine appears promising, particularly as research continues into fluorinated pharmaceutical intermediates. The compound's versatility and the growing importance of halogenated scaffolds in drug discovery suggest it will remain a valuable tool for medicinal chemists in the coming years.

For researchers considering working with 4-Chloro-2-((4-fluorobenzyl)oxy)pyridine, several key considerations include:

• Solubility characteristics (typically soluble in organic solvents like DMSO and DMF)

• Stability under various pH conditions

• Compatibility with common coupling reactions in medicinal chemistry

As the pharmaceutical industry continues to explore novel heterocyclic compounds, intermediates like 4-Chloro-2-((4-fluorobenzyl)oxy)pyridine (CAS No. 1346707-08-1) will likely play increasingly important roles in the development of new therapeutic agents and specialty chemicals.